Cas no 1157693-23-6 (2-(4-tert-butylphenyl)cyclopropan-1-amine)

• Product Name: 2-(4-tert-butylphenyl)cyclopropan-1-amine
• CAS No: 1157693-23-6
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5913198
• PubChem ID: 43810325
• Update Time: 2025-05-19

2-(4-tert-butylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenyl)cyclopropan-1-amine
• 1157693-23-6
• EN300-1840525
• 2-(4-(Tert-butyl)phenyl)cyclopropan-1-amine
• CS-0285292
• Cyclopropanamine, 2-[4-(1,1-dimethylethyl)phenyl]-

• Inchi： 1S/C13H19N/c1-13(2,3)10-6-4-9(5-7-10)11-8-12(11)14/h4-7,11-12H,8,14H2,1-3H3
• InChI Key： HHTUKEMBBCCRHP-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.987±0.06 g/cm3(Predicted)
• Boiling Point: 280.6±29.0 °C(Predicted)
• pka: 8.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-tert-butylphenyl)cyclopropan-1-amine

2-(4-tert-butylphenyl)cyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No. 1157693-23-6, commonly referred to as 2-(4-tert-butylphenyl)cyclopropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and an amine functionality. The tert-butyl substituent on the phenyl ring adds bulk and steric hindrance, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 2-(4-tert-butylphenyl)cyclopropan-1-amine in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The cyclopropane ring, a three-membered carbon ring, is known for its strained geometry, which can impart unique electronic and steric properties to the molecule. This makes it an attractive scaffold for designing bioactive compounds with specific interactions at molecular targets.

The synthesis of 2-(4-tert-butylphenyl)cyclopropan-1-amine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of a cyclopropylamine derivative with a substituted aryl halide using palladium-catalyzed cross-coupling reactions. The tert-butyl group is introduced via alkylation or through pre-functionalized starting materials, ensuring high yields and purity.

From a biological standpoint, 2-(4-tert-butylphenyl)cyclopropan-1-amine has shown promise in modulating enzyme activity and receptor binding. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, making it a potential candidate for anti-cancer drug development. Additionally, its amine functionality allows for further chemical modifications, enabling the creation of derivatives with enhanced bioavailability and efficacy.

In terms of applications, this compound is not only valuable in pharmaceutical research but also holds potential in materials science. The combination of a bulky substituent and a strained ring system can lead to novel materials with unique mechanical or electronic properties. Researchers are actively exploring its use in polymer chemistry and as a building block for advanced materials.

Looking ahead, the continued exploration of 2-(4-tert-butylphenyl)cyclopropan-1-amine will undoubtedly yield new insights into its structure-function relationships and practical applications. With ongoing advancements in synthetic methodologies and computational modeling techniques, this compound serves as a testament to the ever-evolving landscape of modern chemistry.